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Compound of Interest

Compound Name:
8-Methoxypyrene-1,3,6-trisulfonic

acid trisodium salt

CAS No.: 82962-86-5

Cat. No.: B149443 Get Quote

A Definitive Analysis for Fluorescence Applications
Executive Summary
MPTS (8-Methoxypyrene-1,3,6-trisulfonic acid, typically trisodium salt) is a water-soluble,

"superpolar" pyrene derivative utilized primarily as a pH-independent fluorescent reference.

Structurally, it is the methoxy-analog of the widely used pH indicator HPTS (Pyranine).

While HPTS undergoes Excited-State Proton Transfer (ESPT) to shift its emission from blue to

green in aqueous environments, MPTS is "locked" in its methoxy form. This chemical

modification blocks ESPT, resulting in a stable, intense blue fluorescence that mirrors the

protonated state of HPTS but remains unaffected by pH fluctuations. This unique property

makes MPTS the gold standard for normalization in ratiometric sensing, fluid dynamics, and

quenching assays.

Chemical Identity & Disambiguation
Before analyzing spectra, it is critical to distinguish the fluorophore from other chemical

acronyms used in drug development.
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Property Description

Chemical Name
8-Methoxypyrene-1,3,6-trisulfonic acid

(Trisodium salt)

Common Acronym
MPTS (or MPTS-Na

)

CAS Number 82962-86-5

Molecular Weight ~538.41 g/mol (Trisodium salt)

Solubility
High (> 100 mM in H

O) due to three sulfonate groups.[1]

Disambiguation

NOT (3-Mercaptopropyl)trimethoxysilane (a

silane linker often abbreviated as MPTMS or

MPTS in surface chemistry).[2]

Spectral Characteristics
MPTS exhibits a narrow Stokes shift and strong absorption in the violet region, making it

compatible with 405 nm laser lines common in flow cytometry and confocal microscopy.

Key Spectral Data
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Parameter Value (Aqueous Buffer) Notes

Excitation Max (

)
404 nm

Strong absorption in the

violet/UV region.

Emission Max (

)
431 nm Distinct blue fluorescence.

Stokes Shift ~27 nm
Relatively small; requires steep

cut-off filters.

Extinction Coefficient (

)

~22,000 - 24,000 M

cm
At 404 nm. High brightness.

Quantum Yield (

)
> 0.90

Very efficient radiator in

aqueous solution.

pH Sensitivity None
Fluorescence intensity is

stable across pH 4–10.

The "Blocked" ESPT Mechanism
To understand the MPTS spectrum, one must understand what is absent.

HPTS Behavior: Upon excitation at 405 nm, the protonated hydroxyl group (

) becomes highly acidic (

). In water, it rapidly transfers a proton to the solvent (ESPT), forming the deprotonated
species (

) which emits green light (511 nm).

MPTS Behavior: The methoxy group (

) cannot deprotonate. Therefore, the excited state relaxes purely through radiative decay
from the locally excited (LE) state, resulting in blue emission (431 nm) identical to the
"blocked" protonated form of HPTS.
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Mechanistic Pathway Diagram
The following diagram illustrates the divergence in photophysics between the pH-sensor HPTS

and the reference probe MPTS.
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Figure 1: Comparative photophysics of HPTS and MPTS. Note the "Fast ESPT" pathway in

HPTS that is structurally blocked in MPTS, forcing blue emission.

Experimental Protocols
Stock Solution Preparation
MPTS is highly hygroscopic. Precise concentration determination requires spectrophotometry

rather than gravimetry alone.

Weighing: Dissolve ~5 mg of MPTS trisodium salt in 10 mL of ultrapure water (Milli-Q).

Verification: Dilute a small aliquot (e.g., 1:100) into phosphate-buffered saline (PBS).

Quantification: Measure Absorbance (A) at 404 nm.

Calculate concentration using Beer-Lambert Law:
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Use

.

Storage: Store at 4°C in the dark. Stable for >6 months.

Spectral Measurement Workflow
To obtain accurate spectra without inner-filter effects (self-quenching):

Dilution: Prepare a working solution of 1–5 µM MPTS in your target buffer.

Note: Avoid concentrations >50 µM to prevent re-absorption artifacts due to the small

Stokes shift.

Excitation Scan:

Set Emission Monochromator: 460 nm (tail of emission).

Scan Excitation: 300 nm to 440 nm.

Result: Peak should appear at 404 nm.

Emission Scan:

Set Excitation Monochromator: 380 nm (slightly blue-shifted to minimize scatter) or 404

nm (if rejection filters are excellent).

Scan Emission: 415 nm to 600 nm.

Result: Peak should appear at 431 nm.

Ratiometric Reference Setup
When using MPTS as a volume/concentration reference for a pH-sensitive dye (like

Fluorescein or HPTS):

Dual Channel Setup:
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Channel 1 (pH Signal): Ex 488 nm / Em 520 nm (Target Dye).

Channel 2 (Reference): Ex 405 nm / Em 430–450 nm (MPTS).

Data Processing:

This ratio cancels out variations in dye concentration, path length, and illumination

intensity.

Troubleshooting & Artifacts
Issue Cause Corrective Action

Green Emission Tail
Contamination with HPTS

(hydrolysis of methoxy group).

Check purity via HPLC. MPTS

should have negligible

emission >500 nm.

Signal Drop Cationic Quenchers.

MPTS is "superpolar" (3

negative charges). It binds

strongly to cationic surfactants

(e.g., CTAB) or peptides,

causing quenching. Use this

as an assay feature, or avoid

cationic additives.

Inner Filter Effect Concentration too high.

If the excitation peak flattens

or emission red-shifts, dilute

the sample below OD 0.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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